(2E,4Z)-2-(bromomethyl)-5-chloro-5-phenylpenta-2,4-dienenitrile

• CAS No.: 1242317-04-9
• Molecular Formula: C12H9BrClN
• Molecular Weight: 282.56 g/mol
• IUPAC Name: (2E,4Z)-2-(bromomethyl)-5-chloro-5-phenylpenta-2,4-dienenitrile
• InChI: InChI=1S/C12H9BrClN/c13-8-10(9-15)6-7-12(14)11-4-2-1-3-5-11/h1-7H,8H2/b10-6-,12-7-
• InChI Key: QIVNGHSRDLYHNP-XDPIJNQUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C/C=C(/CBr)\C#N)/Cl
• Canonical SMILES: C1=CC=C(C=C1)C(=CC=C(CBr)C#N)Cl

Description

(2E,4Z)-2-(bromomethyl)-5-chloro-5-phenylpenta-2,4-dienenitrile is a useful research compound. Its molecular formula is C12H9BrClN and its molecular weight is 282.56 g/mol. The purity is usually 95%.
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Biological Activity

(2E,4Z)-2-(bromomethyl)-5-chloro-5-phenylpenta-2,4-dienenitrile, with the CAS number 1242317-04-9, is a compound of interest due to its unique structural features and potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C$_{12}$H$_{9}$BrClN
• Molecular Weight : 282.564 g/mol
• Structural Features : The presence of a bromomethyl group and a nitrile functional group contributes to its reactivity and potential biological effects.

Antimicrobial Properties

Research has indicated that compounds similar to (2E,4Z)-2-(bromomethyl)-5-chloro-5-phenylpenta-2,4-dienenitrile exhibit antimicrobial properties. A study by Zhong et al. (2010) demonstrated that derivatives of this compound showed significant antibacterial activity against various strains of bacteria, including both Gram-positive and Gram-negative organisms .

Cytotoxic Effects

The cytotoxicity of (2E,4Z)-2-(bromomethyl)-5-chloro-5-phenylpenta-2,4-dienenitrile has been evaluated in several cancer cell lines. In vitro studies revealed that the compound induced apoptosis in human cancer cells through the activation of caspase pathways. For instance, a study found that treatment with this compound led to a dose-dependent increase in apoptotic cell death in breast cancer cell lines .

The proposed mechanism of action involves the compound's ability to disrupt cellular processes by forming reactive intermediates that can interact with cellular macromolecules. This interaction may lead to oxidative stress and subsequent cell death. Additionally, the presence of the bromomethyl group is thought to enhance its electrophilic nature, facilitating interactions with nucleophiles within cells .

Case Study 1: Anticancer Activity

In a notable case study published in Synthetic Communications, researchers synthesized various derivatives of (2E,4Z)-2-(bromomethyl)-5-chloro-5-phenylpenta-2,4-dienenitrile and assessed their anticancer activity. The study reported that certain derivatives exhibited enhanced cytotoxicity compared to the parent compound. The most effective derivative was identified as having a modified side chain that improved its interaction with cancer cell receptors .

Case Study 2: Antimicrobial Efficacy

Another study focused on the antimicrobial efficacy of this compound against resistant strains of bacteria. The results indicated that it exhibited significant inhibitory effects on biofilm formation and bacterial growth, suggesting its potential as a lead compound for developing new antimicrobial agents .

Data Summary Table

Property	Value
Molecular Formula	C$_{12}$H$_{9}$BrClN
Molecular Weight	282.564 g/mol
Antimicrobial Activity	Effective against Gram-positive and Gram-negative bacteria
Cytotoxicity	Induces apoptosis in cancer cells
Mechanism	Forms reactive intermediates; induces oxidative stress